Cas no 1361571-45-0 (5-(2,4,6-Trichlorophenyl)-1-indanone)

• Product Name: 5-(2,4,6-Trichlorophenyl)-1-indanone
• CAS No: 1361571-45-0
• MF: C₁₅H₉Cl₃O
• MW: 311.590361356735
• CID: 4967248
• Update Time: 2025-06-29

5-(2,4,6-Trichlorophenyl)-1-indanone Chemical and Physical Properties

Names and Identifiers

• 5-(2,4,6-Trichlorophenyl)-1-indanone

• Inchi： 1S/C15H9Cl3O/c16-10-6-12(17)15(13(18)7-10)9-1-3-11-8(5-9)2-4-14(11)19/h1,3,5-7H,2,4H2
• InChI Key： MSKUGBFPIBQBQV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC2C(CCC=2C=1)=O)Cl)Cl

Computed Properties

• Exact Mass: 309.971898 g/mol
• Monoisotopic Mass: 309.971898 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1
• Molecular Weight: 311.6

Additional information on 5-(2,4,6-Trichlorophenyl)-1-indanone

Introduction to 5-(2,4,6-Trichlorophenyl)-1-indanone (CAS No. 1361571-45-0) and Its Emerging Applications in Chemical Biology

5-(2,4,6-Trichlorophenyl)-1-indanone, identified by the chemical identifier CAS No. 1361571-45-0, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic ketone, characterized by its trichlorophenyl substituent and indanone core, has garnered attention due to its unique structural properties and potential biological activities. The compound's molecular framework, featuring a rigid aromatic system with electron-withdrawing chloro groups, makes it a versatile scaffold for designing molecules with tailored interactions at the molecular level.

The structural motif of 5-(2,4,6-Trichlorophenyl)-1-indanone is particularly noteworthy for its ability to modulate biological pathways through precise steric and electronic effects. The presence of three chlorine atoms at the ortho positions of the phenyl ring enhances lipophilicity while introducing regions of high electrophilicity, which can be exploited for covalent binding or non-covalent interactions with biological targets. Such features have positioned this compound as a promising candidate for further exploration in drug discovery and molecular recognition studies.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule tools that can interact selectively with biological macromolecules. 5-(2,4,6-Trichlorophenyl)-1-indanone has been investigated as a potential scaffold for creating inhibitors or probes that target enzymes and receptors involved in critical cellular processes. Its indanone core is known to exhibit pharmacological activity in various contexts, including anti-inflammatory and antimicrobial applications. The chloro-substituted phenyl ring further enhances its potential by allowing for diverse functionalization strategies.

One of the most compelling aspects of 5-(2,4,6-Trichlorophenyl)-1-indanone is its utility in medicinal chemistry as a building block for more complex molecules. Researchers have leveraged its structural features to develop derivatives with enhanced potency and selectivity. For instance, modifications at the indanone ring or the phenyl substituent have led to compounds with improved pharmacokinetic profiles and reduced off-target effects. These efforts underscore the importance of 5-(2,4,6-Trichlorophenyl)-1-indanone as a key intermediate in the synthesis of novel therapeutic agents.

The compound's relevance extends beyond drug development into the field of chemical biology, where it serves as a tool for understanding molecular mechanisms. Its ability to interact with proteins and nucleic acids has been exploited in high-throughput screening assays to identify new bioactive molecules. Additionally, its fluorescence properties make it a candidate for use in Förster resonance energy transfer (FRET) assays and other spectroscopic techniques employed in biochemical research.

Recent advancements in computational chemistry have further enhanced the utility of 5-(2,4,6-Trichlorophenyl)-1-indanone by enabling more accurate predictions of its interactions with biological targets. Molecular docking studies combined with quantum mechanical calculations have provided insights into how this compound binds to enzymes such as kinases and phosphatases. These computational approaches have guided experimental efforts toward optimizing the compound's binding affinity and specificity.

The synthesis of 5-(2,4,6-Trichlorophenyl)-1-indanone itself is another area of interest within synthetic organic chemistry. The development of efficient synthetic routes has been crucial for producing sufficient quantities of the compound for both research and commercial purposes. Modern synthetic methodologies have allowed chemists to access this molecule in high yield and purity, facilitating its use in downstream applications without compromising quality.

In conclusion,5-(2,4,6-Trichlorophenyl)-1-indanone (CAS No. 1361571-45-0) represents a valuable asset in the chemical biology toolkit. Its unique structural features offer opportunities for designing molecules with tailored biological activities across multiple therapeutic areas. As research continues to uncover new applications for this compound,5-(2,4,6-Trichlorophenyl)-1-indanone is poised to play an increasingly important role in both academic and industrial settings.